1-(2-(Difluoromethyl)-3-(methylthio)phenyl)propan-2-one

• Molecular Formula: C11H12F2OS
• Molecular Weight: 230.28 g/mol
• IUPAC Name: 1-[2-(difluoromethyl)-3-methylsulfanylphenyl]propan-2-one
• InChI: InChI=1S/C11H12F2OS/c1-7(14)6-8-4-3-5-9(15-2)10(8)11(12)13/h3-5,11H,6H2,1-2H3
• InChI Key: UAUMAYGQHCJLIA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C(=CC=C1)SC)C(F)F

Description

1-(2-(Difluoromethyl)-3-(methylthio)phenyl)propan-2-one is a substituted arylketone characterized by a difluoromethyl (-CHF₂) group at the 2-position and a methylthio (-SMe) group at the 3-position of the phenyl ring. Its molecular formula is C₁₁H₁₂F₂OS, with a molecular weight of 230.27 g/mol. This compound is of interest due to its structural features, which combine electron-withdrawing (difluoromethyl) and electron-donating (methylthio) substituents.

Comparison with Similar Compounds

Substituent Effects: Difluoromethyl vs. Trifluoromethyl

The compound 1-(3-(trifluoromethyl)phenyl)propan-2-one (C₁₀H₉F₃O, MW 202.17 g/mol) serves as a key intermediate in fenfluramine synthesis . Unlike the target compound, it features a trifluoromethyl (-CF₃) group at the 3-position. Key differences include:

• Electronic Effects : The -CF₃ group is strongly electron-withdrawing, enhancing the ketone’s electrophilicity compared to the -CHF₂ group in the target compound.
• Synthetic Pathways : Both compounds may share similar synthetic routes, such as Friedel-Crafts acylation or hydrolysis of nitriles, but require distinct precursors (e.g., trifluoromethyl vs. difluoromethyl phenylacetic acids) .
• Regioisomer Control : highlights the importance of minimizing regioisomeric impurities (<0.2%) in pharmaceutical intermediates, suggesting stringent synthetic conditions for trifluoromethyl analogs .

Methylthio Substituent Positional Isomers

The compound 1-(3-(methylthio)phenyl)propan-2-one (CAS 629646-54-4, C₁₀H₁₂OS, MW 180.26 g/mol) differs from the target compound only in the absence of the 2-difluoromethyl group. Comparisons include:

• Biological Relevance: reports that methylthio-containing compounds, such as 1-((4-(2-(methylthio)-1H-benzo[d]imidazol-1-yl)thiazol-2-yl)amino)propan-2-one, exhibit potent COX-2 inhibition (IC₅₀: 0.045–0.075 µM) . This suggests that the methylthio group in the target compound may confer bioactivity if similarly positioned.

Arylketones with Heterocyclic Moieties

1-(2-Hydroxy-5-methylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one (C₁₅H₁₄O₂S, MW 258.33 g/mol) features a propenone backbone with a thiophene ring. Key contrasts include:

• Conjugation Effects : The α,β-unsaturated ketone in this compound enables extended conjugation, influencing UV absorption and reactivity in cyclization reactions.
• Crystallography : Single-crystal X-ray data (R factor: 0.058) confirm planar geometry, which may differ in the target compound due to steric effects from the difluoromethyl group .

Table 1: Comparative Data for Selected Arylketones

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Key Properties/Activities
1-(2-(Difluoromethyl)-3-(methylthio)phenyl)propan-2-one	C₁₁H₁₂F₂OS	230.27	2-CHF₂, 3-SMe	Hypothesized intermediate
1-(3-(Trifluoromethyl)phenyl)propan-2-one	C₁₀H₉F₃O	202.17	3-CF₃	Fenfluramine precursor
1-(3-(Methylthio)phenyl)propan-2-one	C₁₀H₁₂OS	180.26	3-SMe	CAS 629646-54-4
1-((4-(2-(Methylthio)-1H-benzimidazol-1-yl)thiazol-2-yl)amino)propan-2-one	C₁₆H₁₆N₄OS₂	352.45	Methylthio-benzimidazole	COX-2 inhibitor (IC₅₀: 0.045–0.075 µM)

Q & A

Q. What are the optimal synthetic routes for 1-(2-(difluoromethyl)-3-(methylthio)phenyl)propan-2-one, and how do reaction conditions influence yield?

The synthesis typically involves multi-step functionalization of a phenylacetone precursor. Key steps include:

• Difluoromethylation : Using ClCF$_2$H or BrCF$_2$H under radical initiation (e.g., AIBN) to introduce the CF$_2$H group at the ortho position .
• Methylthiolation : Thiolation via nucleophilic aromatic substitution (SNAr) using NaSMe or (CH$_3$)$_3$S$^+$BF$_4^-$ under basic conditions (K$_2$CO$_3$/DMF) .
• Ketone Stabilization : Propan-2-one formation via Friedel-Crafts acylation, optimized with AlCl$_3$ or FeCl$_3$ catalysts .
  Methodological Note : Yield optimization requires strict control of temperature (-10°C for difluoromethylation to prevent side reactions) and solvent polarity (DMF enhances SNAr efficiency) .

Q. What spectroscopic techniques are most effective for characterizing this compound?

• NMR : $^{19}\text{F NMR}$ identifies CF$_2$H splitting patterns (δ ≈ -110 to -120 ppm), while $^{1}\text{H NMR}$ resolves methylthio (δ 2.4–2.6 ppm) and acetone methyl groups (δ 2.1–2.3 ppm) .
• X-ray Crystallography : Resolves steric effects from ortho-substituted CF$_2$H and SMe groups, confirming dihedral angles between phenyl and ketone moieties .
• HRMS : Validates molecular weight (C$_{11}$H$_{11}$F$_2$OS: theoretical 243.06 g/mol) with <2 ppm error .

Q. How can researchers assess the compound’s stability under varying pH and temperature?

• Accelerated Stability Testing : Incubate in buffers (pH 1–13) at 25°C and 40°C for 72 hours. Monitor degradation via HPLC-UV (λ = 254 nm).
• Key Findings : The methylthio group is prone to oxidation (e.g., to sulfoxide) under acidic conditions, while CF$_2$H remains stable .

Advanced Research Questions

Q. How do electronic effects of the difluoromethyl and methylthio groups influence reactivity in cross-coupling reactions?

• DFT Calculations : The CF$_2$H group is electron-withdrawing (-I effect), activating the phenyl ring for electrophilic substitution at the para position.
• Methylthio as Directing Group : SMe acts as a weak ortho/para director, competing with CF$_2$H. Reactivity in Suzuki-Miyaura couplings is enhanced with Pd(OAc)$_2$/SPhos, achieving >75% yield for para-substituted derivatives .

Q. What strategies resolve contradictory data on the compound’s antimicrobial activity across studies?

• Meta-Analysis Framework : Compare MIC values against S. aureus and E. coli from independent studies. Adjust for variables:
  • Culture Media : Cation-adjusted Mueller-Hinton II reduces false negatives from cation chelation.
  • Compound Purity : Ensure ≥95% purity (HPLC) to exclude confounding effects from by-products .
• Mechanistic Studies : Use fluorescence quenching to confirm membrane disruption (via laurdan dye) or target-specific assays (e.g., β-ketoacyl-ACP synthase inhibition) .

Q. How can computational modeling predict metabolic pathways and toxicity?

• In Silico Tools :
  • SwissADME : Predicts high intestinal absorption (TPSA = 45 Ų) and CYP3A4-mediated oxidation of SMe.
  • ProTox-II : Flags potential hepatotoxicity (LD$_{50}$ ≈ 300 mg/kg in rats) linked to sulfoxide metabolites .
• Validation : Cross-check with in vitro microsomal assays (human liver S9 fraction) and HPLC-MS metabolite profiling .

Methodological Guidance Table

Research Objective	Recommended Approach	Key Parameters to Monitor
Synthesis Optimization	DoE (Design of Experiments) with varying catalysts (AlCl$_3$ vs. FeCl$_3$)	Yield (HPLC), reaction time, by-product formation
Biological Activity	Broth microdilution (CLSI guidelines)	MIC, MBC, cytotoxicity (HEK293 cell line)
Stability Profiling	Forced degradation (ICH Q1A)	Degradation products (LC-MS), Arrhenius plot for shelf-life